Cas no 2228246-55-5 ((isoquinolin-5-yl)methanesulfonyl fluoride)

• Product Name: (isoquinolin-5-yl)methanesulfonyl fluoride
• CAS No: 2228246-55-5
• MF: C₁₀H₈FNO₂S
• MW: 225.239424705505
• CID: 6108350
• PubChem ID: 165870925
• Update Time: 2025-10-21

(isoquinolin-5-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (isoquinolin-5-yl)methanesulfonyl fluoride
• EN300-2002662
• 2228246-55-5

• Inchi： 1S/C10H8FNO2S/c11-15(13,14)7-9-3-1-2-8-6-12-5-4-10(8)9/h1-6H,7H2
• InChI Key： UMUPLJOKPVMXCT-UHFFFAOYSA-N
• SMILES： S(CC1=CC=CC2C=NC=CC1=2)(=O)(=O)F

Computed Properties

• Exact Mass: 225.02597783g/mol
• Monoisotopic Mass: 225.02597783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.4Ų

Additional information on (isoquinolin-5-yl)methanesulfonyl fluoride

Recent Advances in the Application of (Isoquinolin-5-yl)methanesulfonyl Fluoride (CAS: 2228246-55-5) in Chemical Biology and Drug Discovery

(Isoquinolin-5-yl)methanesulfonyl fluoride (CAS: 2228246-55-5) has emerged as a promising chemical probe and tool compound in the field of chemical biology and drug discovery. This sulfonyl fluoride derivative has garnered significant attention due to its unique reactivity profile and potential applications in covalent inhibitor design, activity-based protein profiling (ABPP), and targeted covalent drug discovery. Recent studies have highlighted its utility as a versatile warhead for targeting serine hydrolases and other nucleophilic residues in proteins.

The compound's mechanism of action involves the selective modification of active site nucleophiles through sulfonylation, creating stable adducts that can be characterized by mass spectrometry and other analytical techniques. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (isoquinolin-5-yl)methanesulfonyl fluoride exhibits improved selectivity compared to traditional sulfonyl fluorides, making it particularly valuable for proteome-wide profiling experiments. The isoquinoline moiety appears to contribute to both target engagement and cell permeability, addressing some limitations observed with simpler sulfonyl fluoride compounds.

Recent applications of 2228246-55-5 have focused on its use in chemoproteomic platforms for target identification and validation. Researchers at several leading pharmaceutical companies have incorporated this compound into their covalent ligand screening libraries, reporting successful identification of novel targets for oncology and inflammatory diseases. The compound's stability under physiological conditions and its ability to form reversible interactions prior to covalent bond formation make it particularly attractive for drug discovery applications where selectivity is paramount.

Structural studies using X-ray crystallography have revealed important insights into the binding modes of (isoquinolin-5-yl)methanesulfonyl fluoride with various protein targets. These structural data are informing the design of next-generation covalent inhibitors with improved pharmacological properties. Notably, the compound has shown promising activity against several therapeutically relevant targets, including fatty acid amide hydrolase (FAAH) and certain cancer-associated proteases, suggesting potential therapeutic applications beyond its use as a research tool.

Ongoing research is exploring the optimization of 2228246-55-5 derivatives for improved selectivity and pharmacokinetic properties. Recent synthetic efforts have focused on modifying the isoquinoline scaffold while preserving the reactive sulfonyl fluoride group, yielding compounds with varied target profiles. These developments position (isoquinolin-5-yl)methanesulfonyl fluoride as a key player in the growing field of covalent drug discovery and chemical proteomics, with potential applications ranging from basic research to therapeutic development.